Cas no 58344-27-7 (1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one)

1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one is a synthetic organic compound featuring a phenylpropenone backbone with hydroxyl and methoxy substituents. Its structural properties, including the conjugated enone system and aromatic ring, make it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential reactivity in Michael additions and condensation reactions due to its α,β-unsaturated ketone moiety. Its stability is enhanced by the sterically hindered 4,4-dimethyl group, which may also influence selectivity in synthetic applications. The phenolic hydroxyl group offers further functionalization opportunities, while the methoxy substituent contributes to electronic modulation. This compound is suitable for studies in medicinal chemistry and material science.

1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one structure

58344-27-7 structure

Product Name:1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one

CAS No:58344-27-7

MF:C₁₄H₁₈O₃

MW:234.290924549103

CID:1063104

PubChem ID:6446390

Update Time:2025-05-21

1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one
- 1-(4-HYDROXY-3-METHOXYPHENYL)-4,4-DIMETHYL-1-PENTEN-3-ONE,YELLOW SOLID
- (E)-1-(4-hydroxy-3-methoxyphenyl)-4,4-dimethylpent-1-en-3-one
- 2-08-00-00336 (Beilstein Handbook Reference)
- (1e)-1-(4-hydroxy-3-methoxyphenyl)-4,4-di-methylpent-1-en-3-one
- 1-Penten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-4,4-dimethyl-
- BRN 3274514
- 58344-27-7
- SCHEMBL10001150
- Inchi： 1S/C14H18O3/c1-14(2,3)13(16)8-6-10-5-7-11(15)12(9-10)17-4/h5-9,15H,1-4H3/b8-6+
- InChI Key： HQCPXGCKNBVMPN-SOFGYWHQSA-N
- SMILES： O=C(/C=C/C1C=CC(=C(C=1)OC)O)C(C)(C)C

Computed Properties

Exact Mass: 234.12600
Monoisotopic Mass: 234.125594
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 46.5

Experimental Properties

Density: 1.084
Boiling Point: 372.5°C at 760 mmHg
Flash Point: 136.3°C
Refractive Index: 1.553
PSA: 46.53000
LogP: 3.02920

1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H946375-2mg	1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one	58344-27-7	2mg	$87.00	2023-05-18
TRC	H946375-5mg	1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one	58344-27-7	5mg	$190.00	2023-05-18
TRC	H946375-10mg	1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one	58344-27-7	10mg	$345.00	2023-05-18
TRC	H946375-25mg	1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one	58344-27-7	25mg	$833.00	2023-05-18
TRC	H946375-50mg	1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one	58344-27-7	50mg	$1487.00	2023-05-18